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Abstract

Lanthanum isopropoxide, La(O-i-Pr)s, is a moisture-sensitive, solid organometallic compound
that serves as a versatile precursor and catalyst in a variety of chemical transformations. Its
utility spans from the synthesis of lanthanum-based materials to being a key component in
stereoselective catalysis. This technical guide provides a comprehensive overview of the
chemical and physical properties of lanthanum isopropoxide, detailed experimental protocols
for its synthesis and characterization, and an exploration of its reactivity and catalytic
applications.

Chemical and Physical Properties

Lanthanum isopropoxide is a white to off-white powder. It is highly sensitive to moisture and
air, readily hydrolyzing to form lanthanum hydroxide and isopropanol. Proper handling and
storage under inert conditions are therefore critical.[1][2][3] It is soluble in organic solvents such
as tetrahydrofuran, toluene, hexane, and isopropanol.[4]
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Property Value Reference(s)

Chemical Formula CoHz21La03 [5]

Molecular Weight 316.17 g/mol [5]
White to off-white

Appearance [4115]
powder/crystals

Melting Point 120-128 °C [4]

Boiling Point 170 °C at 0.04 mmHg [4]

N Soluble in THF, toluene,
Solubility _ [4]
hexane, isopropanol

High; reacts rapidly with

Hydrolytic Sensitivity moisture, water, and protic [4]
solvents
Air Sensitivity High [1][3]

Synthesis Protocols

The synthesis of high-purity lanthanum isopropoxide can be achieved through several
methods. Below are two detailed experimental protocols.

From Anhydrous Lanthanum Chloride

This method involves the reaction of anhydrous lanthanum chloride with potassium
isopropoxide.

Experimental Protocol:

 In a flame-dried, three-necked flask equipped with a reflux condenser, a magnetic stirrer, and
an inert gas inlet, a solution of potassium isopropoxide is prepared by reacting metallic
potassium with anhydrous isopropanol.

o Anhydrous lanthanum chloride is suspended in a mixed solvent of isopropanol and toluene
under an inert atmosphere.
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e The potassium isopropoxide solution is added dropwise to the lanthanum chloride
suspension with vigorous stirring.

 After the addition is complete, the reaction mixture is refluxed for several hours to ensure the
completion of the reaction.

» The isopropanol is then removed by distillation, and the solvent is replaced with toluene.

e The reaction mixture is allowed to cool, and the precipitated potassium chloride is separated
by filtration or decantation.

e The resulting filtrate, a solution of lanthanum isopropoxide in toluene, is then subjected to
vacuum distillation to remove the solvent.

e The solid residue is further dried under vacuum to yield pure lanthanum isopropoxide.

From Lanthanum Metal

This protocol describes the direct reaction of lanthanum metal with isopropanol in the presence
of a catalyst.

Experimental Protocol:

o Athree-necked flask is fitted with a reflux condenser, a magnetic stirrer, and an inert gas
inlet. The entire apparatus is flame-dried and cooled under a stream of dry nitrogen or argon.

o Lanthanum metal turnings, anhydrous isopropanol, and a catalytic amount of mercuric iodide
or a mixture of mercuric chloride and mercuric acetate are introduced into the flask.

e The reaction mixture is heated to reflux under an inert atmosphere.
e The reaction is monitored until the lanthanum metal is completely consumed.

 After cooling to room temperature, the reaction mixture is filtered to remove any unreacted
starting material or solid byproducts.

e The filtrate is then concentrated under reduced pressure to induce crystallization.
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» The resulting solid lanthanum isopropoxide can be further purified by recrystallization from
hot isopropanol.

Reactivity and Handling

Hydrolysis

Lanthanum isopropoxide is extremely susceptible to hydrolysis. The reaction proceeds via
the nucleophilic attack of water on the electron-deficient lanthanum center, leading to the

stepwise replacement of isopropoxide ligands with hydroxyl groups. This ultimately results in
the formation of lanthanum hydroxide and isopropanol.

i-PrOH

H20

+ H20 + H20 + H20
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Stepwise hydrolysis of lanthanum isopropoxide.

Handling and Storage

Due to its air and moisture sensitivity, lanthanum isopropoxide must be handled using inert
atmosphere techniques, such as in a glovebox or using Schlenk line procedures.[2][6] It should
be stored in a tightly sealed container under a dry, inert atmosphere (e.g., argon or nitrogen) in
a cool, dry place.[1][3][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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